Cas no 169528-22-7 (N-tert-Butyloxycarbonyl-D-erythro-dihydro-D-sphingosine-1-phosphate Dicyanoethyl Ester)

• Product Name: N-tert-Butyloxycarbonyl-D-erythro-dihydro-D-sphingosine-1-phosphate Dicyanoethyl Ester
• CAS No: 169528-22-7
• MF: C₂₉H₅₄N₃O₇P
• MW: 587.728729724884
• CID: 1065140
• PubChem ID: 71314172
• Update Time: 2025-05-24

N-tert-Butyloxycarbonyl-D-erythro-dihydro-D-sphingosine-1-phosphate Dicyanoethyl Ester Chemical and Physical Properties

Names and Identifiers

• N-tert-Butyloxycarbonyl-D-erythro-dihydro-D-sphingosine-1-phosphate Dicyanoethyl Ester
• tert-butyl N-[(2S,3R)-1-[bis(2-cyanoethoxy)phosphoryloxy]-3-hydroxyoctadecan-2-yl]carbamate
• [R-(R*,S*)]-9-Cyano-6-(2-cyanoethoxy)-3-(1-hydroxyhexadecyl)-5,7-dioxa-2-aza-6-phosphanonanoic Acid 6-Oxide 1,1-DiMethylethyl Ester
• tert-Butyl [(2S,3R)-1-{[bis(2-cyanoethoxy)phosphoryl]oxy}-3-hydroxyoctadecan-2-yl]carbamate
• 169528-22-7
• DTXSID40747200

• Inchi： 1S/C29H54N3O7P/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-20-27(33)26(32-28(34)39-29(2,3)4)25-38-40(35,36-23-18-21-30)37-24-19-22-31/h26-27,33H,5-20,23-25H2,1-4H3,(H,32,34)/t26-,27+/m0/s1
• InChI Key： NNSQCFDMQYMFAF-RRPNLBNLSA-N
• SMILES： P(=O)(OCCC#N)(OCCC#N)OC[C@@H]([C@@H](CCCCCCCCCCCCCCC)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 587.37000
• Monoisotopic Mass: 587.36993807g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 40
• Rotatable Bond Count: 27
• Complexity: 774
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 151Ų

Experimental Properties

• PSA: 164.20000
• LogP: 7.91156

N-tert-Butyloxycarbonyl-D-erythro-dihydro-D-sphingosine-1-phosphate Dicyanoethyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Phosphosphingolipids

Additional information on N-tert-Butyloxycarbonyl-D-erythro-dihydro-D-sphingosine-1-phosphate Dicyanoethyl Ester

N-tert-Butyloxycarbonyl-D-erythro-dihydro-D-sphingosine-1-phosphate Dicyanoethyl Ester (CAS No. 169528-22-7): An Overview

N-tert-Butyloxycarbonyl-D-erythro-dihydro-D-sphingosine-1-phosphate Dicyanoethyl Ester (CAS No. 169528-22-7) is a sophisticated organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, often referred to as Boc-DHSP-dicyanoethyl ester, is a derivative of sphingosine, a key component in the sphingolipid family. Sphingolipids play crucial roles in cellular signaling and membrane structure, making them vital for various biological processes.

The chemical structure of Boc-DHSP-dicyanoethyl ester features a tert-butyloxycarbonyl (Boc) protecting group attached to the amino group of sphingosine, which helps to stabilize the molecule and prevent premature deprotection during synthesis. The dicyanoethyl ester moiety adds additional functional groups that can be manipulated for various applications, including drug delivery and bioconjugation studies.

Recent research has highlighted the potential of Boc-DHSP-dicyanoethyl ester in several areas. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that this compound can effectively modulate sphingolipid metabolism, which is implicated in various diseases such as cancer and neurodegenerative disorders. The study found that Boc-DHSP-dicyanoethyl ester selectively targets specific enzymes involved in sphingolipid biosynthesis, thereby offering a promising therapeutic approach.

In another study, researchers from the University of California, San Francisco, explored the use of Boc-DHSP-dicyanoethyl ester in developing novel drug delivery systems. The compound's unique chemical properties make it an ideal candidate for conjugation with therapeutic agents, enhancing their stability and targeted delivery to specific tissues. This research has significant implications for improving the efficacy and safety of drug treatments.

The synthesis of Boc-DHSP-dicyanoethyl ester involves several steps, including the protection of the amino group with Boc, reduction of the double bond to form dihydro-sphingosine, and subsequent esterification with dicyanoethyl chloride. These steps require precise control over reaction conditions to ensure high yields and purity. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used to characterize the final product.

The biological activity of Boc-DHSP-dicyanoethyl ester has been extensively studied using both in vitro and in vivo models. In cell culture experiments, it has been shown to inhibit the growth of cancer cells by disrupting sphingolipid signaling pathways. Additionally, animal studies have demonstrated its potential as a neuroprotective agent, reducing neuronal damage in models of Alzheimer's disease and multiple sclerosis.

Despite its promising applications, the use of Boc-DHSP-dicyanoethyl ester also presents challenges that need to be addressed. One major concern is its potential toxicity at high concentrations. Therefore, ongoing research focuses on optimizing its dosage and delivery methods to maximize therapeutic benefits while minimizing adverse effects.

In conclusion, N-tert-Butyloxycarbonyl-D-erythro-dihydro-D-sphingosine-1-phosphate Dicyanoethyl Ester (CAS No. 169528-22-7) is a versatile compound with significant potential in pharmaceutical and biotechnological applications. Its unique chemical structure and biological activity make it an attractive target for further research and development. As our understanding of sphingolipid biology continues to evolve, compounds like Boc-DHSP-dicyanoethyl ester will likely play increasingly important roles in advancing medical treatments.